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Compound of Interest

1H-Imidazolium, 1-hexyl-3-
Compound Name:

methyl-, thiocyanate
CAS No.: 847499-74-5

Cat. No.: B12327834

Get Quote

Executive Summary

1-Hexyl-3-methylimidazolium thiocyanate, abbreviated as [C6mim][SCN] or [HmIim][SCN], is a
room-temperature ionic liquid (RTIL) distinguished by its low viscosity and high thermal stability
relative to halide-based analogues.[1] Its unique physicochemical profile—comprising a
lipophilic hexyl chain and a chaotropic thiocyanate anion—makes it a critical solvent in
pharmaceutical extractions, electrochemical systems, and active pharmaceutical ingredient
(API) liquification.[1]

This guide provides a definitive technical breakdown of its molecular architecture, synthesis
protocols, and structural characterization, designed for researchers in drug development and
chemical engineering.

Part 1: Molecular Architecture & Physicochemical
Profile[1]
Chemical Structure Breakdown
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The compound consists of a bulky, organic cation and a linear, inorganic anion. The asymmetry
of the cation and the charge delocalization of the anion prevent efficient crystal packing,
resulting in a liquid state at room temperature.[1]

 Cation: 1-Hexyl-3-methylimidazolium ($[C_{10}H_{19}N_2]"+ $)[1][2]
o Core: Imidazolium aromatic ring (5-membered).[1]
o Substituents: A methyl group at position N3 and a hexyl (
) chain at position N1.[1] The hexyl chain imparts significant lipophilicity.
e Anion: Thiocyanate (

)]

o Nature: Ambidentate pseudohalide, typically coordinating via the sulfur or nitrogen, though
acting as a discrete anion in the IL matrix. It is known for disrupting hydrogen bonding
networks (chaotropic), which lowers the viscosity of the resulting IL.[1]

Molecular Weight Calculation

The precise molecular weight is derived from the sum of atomic masses of the constituent ions.

[1]

Calculation (

Component Formula Subtotal Mass
)

Cation 167.27

Anion 58.08

Total [C6mIm][SCN] 167.27 + 58.08 225.35

Note: Standard atomic weights (IUPAC) used.[1] Values may vary slightly (

) depending on specific isotope tables.

Key Physicochemical Properties
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The following data represents standard values at 298.15 K (25°C) unless otherwise noted.[1]

Property Value | Range Technical Context

Molecular Weight 225.35 g/mol Confirmed via stoichiometry.[1]

Color intensity often correlates
Appearance Yellow to Orange Liquid with trace impurities (e.g.,

methylimidazole).[1]

Lower than [C2mim]

Density ( analogues due to the
~1.04 g/cm3 ,
) increased free volume of the
hexyl chain.[1]
Viscosity ( Significantly lower than
~100-150 mPal[1]-s chloride equivalents; SCN
) anion reduces internal friction.
Glass Transition ( Remains liquid over a wide
~-75°C to -80°C range; does not exhibit a sharp
) melting point.[1]
N o ] Forms a eutectic system with
Water Solubility Miscible (Eutectic) ]
water; hygroscopic.[1]
The
Lipophilicity Moderate chain allows solvation of non-

polar organic species better
than [C2mim] salts.[1]

Part 2: Synthesis & Purification Protocol
Synthesis Workflow (Metathesis)

The most robust synthesis method involves a two-step process: quaternization followed by
anion exchange (metathesis).[1]

Reaction 1: Quaternization

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.researchgate.net/publication/368727419_A_study_on_the_viscosity_density_and_derivative_properties_of_1-alkyl-3-methylimidazolium_bistrifluoromethylsulfonylimides_with_benzo-15-crown-5_binary_mixtures
https://www.researchgate.net/publication/368727419_A_study_on_the_viscosity_density_and_derivative_properties_of_1-alkyl-3-methylimidazolium_bistrifluoromethylsulfonylimides_with_benzo-15-crown-5_binary_mixtures
https://www.researchgate.net/publication/368727419_A_study_on_the_viscosity_density_and_derivative_properties_of_1-alkyl-3-methylimidazolium_bistrifluoromethylsulfonylimides_with_benzo-15-crown-5_binary_mixtures
https://www.researchgate.net/publication/368727419_A_study_on_the_viscosity_density_and_derivative_properties_of_1-alkyl-3-methylimidazolium_bistrifluoromethylsulfonylimides_with_benzo-15-crown-5_binary_mixtures
https://www.researchgate.net/publication/368727419_A_study_on_the_viscosity_density_and_derivative_properties_of_1-alkyl-3-methylimidazolium_bistrifluoromethylsulfonylimides_with_benzo-15-crown-5_binary_mixtures
https://www.researchgate.net/publication/368727419_A_study_on_the_viscosity_density_and_derivative_properties_of_1-alkyl-3-methylimidazolium_bistrifluoromethylsulfonylimides_with_benzo-15-crown-5_binary_mixtures
https://www.researchgate.net/publication/368727419_A_study_on_the_viscosity_density_and_derivative_properties_of_1-alkyl-3-methylimidazolium_bistrifluoromethylsulfonylimides_with_benzo-15-crown-5_binary_mixtures
https://www.researchgate.net/publication/368727419_A_study_on_the_viscosity_density_and_derivative_properties_of_1-alkyl-3-methylimidazolium_bistrifluoromethylsulfonylimides_with_benzo-15-crown-5_binary_mixtures
https://www.researchgate.net/publication/368727419_A_study_on_the_viscosity_density_and_derivative_properties_of_1-alkyl-3-methylimidazolium_bistrifluoromethylsulfonylimides_with_benzo-15-crown-5_binary_mixtures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12327834?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

[1]

Reaction 2: Anion Exchange (Metathesis)

[1]

Detailed Experimental Procedure

Step 1: Precursor Synthesis ([C6mim][Br])[1]

Charge: Add 1-methylimidazole (1.0 eq) to a dry round-bottom flask under nitrogen
atmosphere.

Addition: Dropwise add 1-bromohexane (1.1 eq) while stirring. The reaction is exothermic.

Reflux: Heat to 70°C for 24—48 hours to ensure complete quaternization.

Wash: Wash the resulting viscous oil with ethyl acetate (

) to remove unreacted starting materials.[1]

Dry: Remove residual solvent under reduced pressure.

Step 2: Anion Exchange to [SCN]

Dissolution: Dissolve [C6mim][Br] in acetone or a water/acetone mix.[1]

o Exchange: Add a stoichiometric excess (1.1 eq) of Potassium Thiocyanate (KSCN). Stir
vigorously at room temperature for 24 hours.

o Precipitation: KBr will precipitate out (solubility of KBr in acetone is negligible).[1]
o Filtration: Filter the suspension through a Celite pad to remove solid KBr.
e Solvent Removal: Evaporate the acetone filtrate.

 Purification: Redissolve in dichloromethane (DCM) and wash with small volumes of cold
water to remove excess KSCN.[1] Critical: Do not over-wash, as [C6mim][SCN] is water-
soluble.[1]
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» Final Drying: Dry under high vacuum (

) at 60°C for at least 12 hours to remove water and trace solvents.

Visualization of Synthesis Logic

+ 1-Bromohexane +KSCN
(70°C, 24h) (Acetone, RT)

Intermediate: | . o
Metathesis
% [C6mim][Br] p| Filtration of KBr

Final Product:
[C6mIm][SCN]

Start: 1-Methylimidazole Quaterniza tion

Click to download full resolution via product page

Caption: Logical workflow for the two-step synthesis of [C6mim][SCN] via halide intermediate.

Part 3: Structural Characterization[2]
Nuclear Magnetic Resonance (NMR)

NMR is the gold standard for verifying the structure and purity.[1] The absence of peaks in the
3.0-4.0 ppm range (other than the N-methyl) typically confirms the removal of unreacted

imidazole.[1]

NMR (400 MHz, DMSO-
or
): | Proton Position | Chemical Shift (

, ppm) | Multiplicity | Integration | Assignment | | :--- | :--- | :--- | :--- | :--- | | H-2 (Ring) | 9.0 = 9.2 |
Singlet (s) | 1H | Acidic proton between nitrogens.[1] | | H-4, H-5 (Ring) | 7.6 — 7.8 | Multiplet (m)
| 2H | Backbone ring protons.[1] | | N-CH3 | 3.8 — 3.9 | Singlet (s) | 3H | Methyl group on
Nitrogen.[1] | | N-CH2 (Hexyl) | 4.1 — 4.2 | Triplet (t) | 2H |

-methylene of hexyl chain.[1] | | Alkyl Chain | 1.7 — 1.8 | Multiplet (m) | 2H |

-methylene.[1] | | Alkyl Chain | 1.2 — 1.4 | Multiplet (m) | 6H | Bulk methylene chain.[1] | |
Terminal CH3 | 0.8 — 0.9 | Triplet (t) | 3H | End of hexyl chain.[1] | NMR:
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 Cation: Distinct signals for the imidazolium ring carbons (~136, 123, 122 ppm) and the
aliphatic chain (14-50 ppm).[1]

e Anion: The thiocyanate carbon (

) appears as a distinct signal around 130-133 ppm (often weak due to quaternary nature and
lack of NOE).[1]

Infrared Spectroscopy (FT-IR)

o Diagnostic Peak: A strong, sharp stretch at ~2050-2060 cm~! corresponds to the

stretch of the thiocyanate anion. This confirms the successful anion exchange.
o Cation Peaks: C-H stretching (2800-3200 cm~1) and Imidazolium ring skeletal vibrations

(1570, 1160 cm~1).[1]

Structural Connectivity Diagram

lonic
Interaction

CH3

double bond

Click to download full resolution via product page
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Caption: Connectivity map of [C6mim][SCN] showing the imidazolium core, substituents, and
anionic association.

Part 4: Applications in Pharmaceutical Research[5]

[6]
Solubility Enhancement

[C6mMImM][SCN] is particularly valuable for solubilizing poorly water-soluble APIs (Class Il
compounds).[1] The hexyl chain provides a non-polar domain for lipophilic drugs, while the
ionic core and SCN anion disrupt the crystal lattice of the drug.[1]

e Mechanism:[1][3][4] The chaotropic nature of

breaks water structure, facilitating the dissolution of macromolecules or difficult organics.[1]
Liquid-Liquid Extraction
Used in biphasic systems to extract bioactive compounds from aqueous fermentation broths.

o Advantage:[1][5] Unlike volatile organic solvents (VOCs), [C6mim][SCN] has negligible vapor
pressure, reducing contamination risks.[1]

o Selectivity: The tuneable lipophilicity (via the C6 chain) allows for selective partitioning of
alkaloids and flavonoids.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. 1-Hexyl-3-methylimidazolium | CLOH19N2+ | CID 2734164 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Thiocyanate - Wikipedia [en.wikipedia.org]

4. youtube.com [youtube.com]

5. bhu.ac.in [bhu.ac.in]

To cite this document: BenchChem. [Technical Guide: Molecular Weight and Chemical
Structure of [C6mim][SCN]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12327834/docs#technical-guide-molecular-weight-
and-chemical-structure-of-cémim-scn]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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